Cas no 1092352-10-7 (2-(chloromethyl)-[1,3]oxazolo[5,4-b]pyridine)
1092352-10-7 structure
Product Name:2-(chloromethyl)-[1,3]oxazolo[5,4-b]pyridine
CAS No:1092352-10-7
MF:C7H5ClN2O
MW:168.5804002285
CID:1191205
PubChem ID:37818749
Update Time:2025-04-20
2-(chloromethyl)-[1,3]oxazolo[5,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(chloromethyl)-[1,3]oxazolo[5,4-b]pyridine
- 2-Chloromethyloxazolo[5,4-b]pyridine
- 2-(Chloromethyl)oxazolo[5,4-b]pyridine
- CTK4A6379
- AG-I-03031
- RP02576
- KB-125126
- Y7014
- 2-(chloromethyl)-Oxazolo[5,4-b]pyridine
- 1092352-10-7
- DB-059837
- SCHEMBL24029268
- AKOS006306904
- 2-(Chloromethyl)[1,3]oxazolo[5,4-b]pyridine
- J-506323
- W-204698
- DTXSID90653327
-
- Inchi: 1S/C7H5ClN2O/c8-4-6-10-5-2-1-3-9-7(5)11-6/h1-3H,4H2
- InChI Key: FMLJXKGVLLGVBS-UHFFFAOYSA-N
- SMILES: ClCC1=NC2=CC=CN=C2O1
Computed Properties
- Exact Mass: 168.0090405g/mol
- Monoisotopic Mass: 168.0090405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.399±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 252.5±20.0 ºC (760 Torr),
- Flash Point: 106.5±21.8 ºC,
- Solubility: Slightly soluble (24 g/l) (25 º C),
2-(chloromethyl)-[1,3]oxazolo[5,4-b]pyridine Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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